8-((1-((4-(Trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)oxy)quinoline

• IUPAC Name: 8-[1-[4-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxyquinoline
• InChI: InChI=1S/C21H19F3N2O3S/c22-21(23,24)16-6-8-18(9-7-16)30(27,28)26-13-10-17(11-14-26)29-19-5-1-3-15-4-2-12-25-20(15)19/h1-9,12,17H,10-11,13-14H2
• InChI Key: ZKHJTOAMKTZMJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)S(=O)(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H19F3N2O3S
• Molecular Weight: 436.4 g/mol

Description

8-((1-((4-(Trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)oxy)quinoline, also known as TFMPQ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinoline derivatives and has shown promising results in various biochemical and physiological studies.

Scientific Research Applications

Photoredox Catalysis and S-Trifluoromethylation

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Antiviral Activity

• Context : Isatin-based imidazole derivatives, structurally related to TFPQ, have demonstrated significant activity against SARS-CoV-2 RNA-dependent RNA polymerase (RdRp). .

Anticancer Potential

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Agrochemical Applications

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Materials Science and Organic Electronics

Mechanism of Action

Target of Action

Similar compounds have shown significant activity against sars-cov-2 rna-dependent rna polymerase (rdrp) . RdRp plays a crucial role in the life cycle of RNA viruses and is an attractive target for antiviral drug development.

Mode of Action

Based on its structural similarity to other active compounds, it may interact with its target through receptor-ligand interactions . These interactions can lead to changes in the target’s function, potentially inhibiting the replication of the virus.